Cas no 1521646-03-6 (6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine)

• Product Name: 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine
• CAS No: 1521646-03-6
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5577111
• Update Time: 2025-10-29

6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(4-methoxy-1-piperidinyl)-N-methyl-
• 6-(4-methoxypiperidin-1-yl)-n-methylpyrimidin-4-amine
• 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine

• Inchi： 1S/C11H18N4O/c1-12-10-7-11(14-8-13-10)15-5-3-9(16-2)4-6-15/h7-9H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key： FABMWSXGXVTSLN-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(OC)CC2)=CC(NC)=N1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 404.3±45.0 °C(Predicted)
• pka: 7.54±0.10(Predicted)

Additional information on 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine

Introduction to Compound with CAS No. 1521646-03-6 and Product Name: 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine

The compound with the CAS number 1521646-03-6 and the product name 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development. The presence of a piperidine moiety and a pyrimidine core makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine structure combines elements that are known to interact with biological targets, making it an attractive scaffold for drug discovery. Specifically, the 4-methoxypiperidin-1-yl group is a common pharmacophore found in many bioactive molecules, while the N-methylpyrimidin-4-amine moiety suggests potential interactions with enzymes and receptors involved in metabolic and signaling pathways.

Recent studies have highlighted the importance of piperidine derivatives in the development of small molecule inhibitors. These derivatives are known for their ability to enhance binding affinity and selectivity towards target proteins. The compound in question, 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine, has been investigated for its potential role in modulating enzymes such as kinases and phosphodiesterases, which are crucial in various cellular processes. The methoxy group on the piperidine ring not only contributes to the overall solubility of the molecule but also influences its electronic properties, making it more suitable for interactions with polar biological targets.

The pyrimidine core of this compound is particularly noteworthy, as pyrimidine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties. The N-methylpyrimidin-4-amine moiety is known to be a key structural feature in many drugs that target central nervous system disorders, cancer, and infectious diseases. The presence of an amine group at the 4-position of the pyrimidine ring enhances the molecule's ability to form hydrogen bonds with biological targets, thereby increasing its binding affinity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine structure may interact with receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its neurological applications, this compound has also been explored for its anti-inflammatory properties. Pyrimidine derivatives have been shown to inhibit inflammatory pathways by modulating enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The unique combination of structural features in 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine suggests that it may be able to interfere with inflammatory cascades without causing significant side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its binding affinity towards target proteins and enzymes. Additionally, cell-based assays are performed to determine its ability to modulate biological pathways relevant to disease processes. These studies provide valuable insights into the compound's potential therapeutic applications.

The next phase involves preclinical studies where the compound is tested in animal models to evaluate its safety profile and efficacy. These studies help identify any potential toxicities or side effects that may not be apparent from in vitro experiments. Successful preclinical results can then lead to clinical trials involving human subjects, providing further evidence of the compound's therapeutic value.

One of the challenges faced during drug development is optimizing dosing regimens to achieve maximum efficacy while minimizing side effects. The pharmacokinetic properties of 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-amine, including absorption, distribution, metabolism, and excretion (ADME), play a crucial role in determining appropriate dosing strategies. Advanced computational methods such as molecular dynamics simulations can help predict these properties before extensive experimental testing is conducted.

The regulatory landscape also plays a significant role in bringing new drugs to market. Regulatory agencies require comprehensive data on safety and efficacy before approving a new medication for clinical use. Companies must navigate complex regulatory pathways, submitting extensive documentation that includes preclinical data, clinical trial results, and manufacturing information.

In conclusion, 6-(4-methoxypiperidin-1-yl)-N-methylpyrimidin-4-am ine (CAS No. 1521646–03–6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery, with potential applications ranging from neurological disorders to anti-inflammatory conditions. While challenges remain in terms of synthesis, pharmacological evaluation, and regulatory approval, ongoing research continues to advance our understanding of this compound's therapeutic potential.